Cas no 2680786-47-2 (2-{3-amino-8-(prop-2-en-1-yloxy)carbonyl-8-azabicyclo3.2.1octan-3-yl}acetic acid)

• Product Name: 2-{3-amino-8-(prop-2-en-1-yloxy)carbonyl-8-azabicyclo3.2.1octan-3-yl}acetic acid
• CAS No: 2680786-47-2
• MF: C₁₃H₂₀N₂O₄
• MW: 268.308903694153
• CID: 5649082
• PubChem ID: 165914879
• Update Time: 2025-07-15

2-{3-amino-8-(prop-2-en-1-yloxy)carbonyl-8-azabicyclo3.2.1octan-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-amino-8-[(prop-2-en-1-yloxy)carbonyl]-8-azabicyclo[3.2.1]octan-3-yl}acetic acid
• 2680786-47-2
• EN300-28282886
• 2-{3-amino-8-(prop-2-en-1-yloxy)carbonyl-8-azabicyclo3.2.1octan-3-yl}acetic acid

• Inchi： 1S/C13H20N2O4/c1-2-5-19-12(18)15-9-3-4-10(15)7-13(14,6-9)8-11(16)17/h2,9-10H,1,3-8,14H2,(H,16,17)
• InChI Key： KEMIDCQVNIPQFK-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1C2CCC1CC(CC(=O)O)(C2)N)=O

Computed Properties

• Exact Mass: 268.14230712g/mol
• Monoisotopic Mass: 268.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 92.9Ų

Additional information on 2-{3-amino-8-(prop-2-en-1-yloxy)carbonyl-8-azabicyclo3.2.1octan-3-yl}acetic acid

Introduction to 2-{3-amino-8-(prop-2-en-1-yloxy)carbonyl-8-azabicyclo[3.2.1]octan-3-yl}acetic Acid (CAS No: 2680786-47-2)

2-{3-amino-8-(prop-2-en-1-yloxy)carbonyl-8-azabicyclo[3.2.1]octan-3-yl}acetic acid, identified by its CAS number 2680786-47-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate bicyclic structure and functionalized side chains, presents a unique framework for developing novel therapeutic agents. The presence of both amino and ester functionalities, coupled with its bicyclo[3.2.1]octane core, makes it a promising candidate for further exploration in medicinal chemistry.

The bicyclo[3.2.1]octane scaffold is a privileged structure in drug discovery, known for its ability to mimic natural product motifs and exhibit favorable pharmacokinetic properties. The incorporation of an azabicyclo ring system enhances the compound's complexity, potentially improving binding affinity to biological targets. Additionally, the prop-2-en-1-yloxy (allyl ether) moiety introduces a flexible side chain that can be further modified to optimize pharmacological activity.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting enzymes involved in cancer metabolism. The amino acid-derived acetic acid moiety in this compound suggests potential applications in modulating metabolic pathways relevant to tumor growth and progression. Studies have shown that compounds with similar structural motifs can interfere with key enzymes such as kinases and transferases, which are often overexpressed in cancer cells.

The ester group at the 8-position of the bicyclic core is particularly noteworthy, as it can be hydrolyzed under physiological conditions to release a free carboxylic acid group. This transformation could be exploited to design prodrugs or activate latent biological activity upon administration. Furthermore, the amino group at the 3-position provides a handle for further derivatization via amide or urea bond formation, allowing for the creation of libraries of analogs with tailored biological profiles.

Recent advances in computational chemistry have enabled the rapid screening of such complex molecules for their potential bioactivity. Molecular docking studies indicate that 2-{3-amino-8-(prop-2-en-1-yloxy)carbonyl-8-azabicyclo[3.2.1]octan-3-yl}acetic acid may interact with various protein targets, including those implicated in inflammatory diseases and neurodegenerative disorders. The compound's ability to bind to multiple receptors or enzymes simultaneously could lead to synergistic therapeutic effects.

The synthesis of this compound involves multi-step organic transformations, including cyclization reactions and functional group interconversions. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the azabicyclo[3.2.1]octane core, while protecting group strategies have been employed to ensure regioselective modifications of the ester and amino groups.

Preclinical studies are currently underway to evaluate the pharmacological properties of derivatives of this compound. Initial results suggest that certain analogs exhibit significant inhibitory activity against disease-relevant targets without apparent toxicity at therapeutic doses. These findings underscore the potential of 2680786-47-2 as a lead compound for further development.

The growing interest in natural product-inspired scaffolds has also influenced the design of new analogs based on 2-{3-amino-8-(prop-2-en-1-yloxy)carbonyl-8-azabicyclo[3.2.1]octan-3-yl}acetic acid. By leveraging computational methods and biosynthetic pathways, researchers aim to identify structural features that enhance binding affinity while minimizing off-target effects.

In conclusion, CAS No: 2680786-47-2 represents a structurally intriguing molecule with significant therapeutic potential. Its unique combination of functional groups and privileged scaffold makes it an attractive candidate for drug discovery efforts targeting a wide range of diseases. As research continues to uncover new biological applications for this compound and its derivatives, it is likely to remain a focal point in pharmaceutical innovation.